Cas no 56363-84-9 (2-Chloro-4-hydroxybenzoic acid)

• Product Name: 2-Chloro-4-hydroxybenzoic acid
• CAS No: 56363-84-9
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• MDL: MFCD00798116
• CID: 56937
• PubChem ID: 125307217
• Update Time: 2025-05-23

2-Chloro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydroxybenzoic acid
• 2-Chloro-4-hydroxybenzoic acid hydrate
• 2-Chlor-4-hydroxy-benzoesaeure
• 2-chloro-4-hydroxy-benzoic acid
• 4-hydroxy-2-chlorobenzoic acid
• Benzoic acid,2-chloro-4-hydroxy
• p-hydroxy-o-chlorobenzoic acid
• 2-Chloro-4-hydroxybenzoic
• MFCD00045855
• AC-2566
• WIPYZRZPNMUSER-UHFFFAOYSA-
• CL8036
• InChI=1/C7H5ClO3/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,9H,(H,10,11)
• 56363-84-9
• AKOS009156805
• SY059550
• 2-CHLORO-4-HYROXYBENZOIC ACID
• FT-0611778
• C2349
• NS00033511
• SCHEMBL945711
• EINECS 260-132-1
• J-508746
• A20208
• EN300-115793
• DTXSID0069098
• N-acetyl-2-chloroacetohydrazide
• Benzoic acid, 2-chloro-4-hydroxy-
• CS-W017585
• FS-2598
• DB-006055
• 2-Chloro-4-hydroxybenzoicAcid
• DTXCID2042060

• MDL： MFCD00798116
• Inchi： 1S/C7H5ClO3/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： WIPYZRZPNMUSER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)O

Computed Properties

• Exact Mass: 171.99300
• Monoisotopic Mass: 171.992722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.536
• Melting Point: 159°C(lit.)
• Boiling Point: 349.6°Cat760mmHg
• Flash Point: 165.3°C
• PSA: 57.53000
• LogP: 1.74380
• Solubility: Water soluble

2-Chloro-4-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-4-hydroxybenzoic acid

2-Chloro-4-hydroxybenzoic Acid (CAS No. 56363-84-9): Properties, Applications, and Market Insights

2-Chloro-4-hydroxybenzoic acid (CAS No. 56363-84-9) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This chlorinated derivative of 4-hydroxybenzoic acid has gained significant attention due to its unique chemical properties and functional versatility. In this comprehensive guide, we explore the molecular characteristics, synthesis methods, industrial uses, and emerging trends surrounding this valuable chemical intermediate.

The molecular structure of 2-chloro-4-hydroxybenzoic acid features both a carboxylic acid group and a hydroxyl group on the benzene ring, with a chlorine atom at the ortho position. This arrangement creates interesting electronic effects that influence its reactivity and solubility properties. With a molecular formula of C₇H₅ClO₃ and molecular weight of 172.57 g/mol, this white to off-white crystalline powder exhibits moderate solubility in polar organic solvents and limited solubility in water, making it suitable for various chemical transformations.

Current research trends highlight the growing importance of chloro-hydroxybenzoic acid derivatives in drug development. Many pharmaceutical researchers are investigating this compound as a building block for novel anti-inflammatory and antimicrobial agents. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups on the aromatic ring creates unique electronic properties that can be exploited in medicinal chemistry. Recent patent filings suggest increasing interest in using 2-chloro-4-hydroxybenzoic acid as a precursor for developing next-generation pharmaceutical intermediates.

In the agrochemical sector, 2-chloro-4-hydroxybenzoic acid derivatives have shown promise as potential plant growth regulators and fungicides. The compound's structural features allow for easy modification to create targeted agricultural chemicals with improved environmental profiles. As the industry moves toward greener alternatives, researchers are exploring how to optimize the biological activity of derivatives while minimizing ecological impact. This aligns with current market demands for sustainable crop protection solutions.

The synthesis of 2-chloro-4-hydroxybenzoic acid typically involves the chlorination of 4-hydroxybenzoic acid under controlled conditions. Modern production methods focus on improving yield and purity while reducing environmental footprint. Recent advances in catalytic processes have enabled more efficient production with reduced byproducts, addressing growing concerns about chemical manufacturing sustainability. Quality control parameters for industrial-grade material typically specify minimum purity levels of 98%, with strict limits on residual solvents and heavy metals.

From a commercial perspective, the global market for chloro-hydroxybenzoic acid compounds has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts project compound annual growth rates of 4-6% through 2028, with Asia-Pacific regions showing particularly strong expansion. Pricing trends indicate moderate stability, though fluctuations can occur based on raw material availability and regional production capacities. Suppliers are increasingly offering customized purity grades and packaging options to meet diverse industrial requirements.

Safety considerations for handling 2-chloro-4-hydroxybenzoic acid follow standard laboratory precautions for organic acids. Proper personal protective equipment including gloves and eye protection is recommended when working with the compound in powder form. While not classified as highly hazardous, good industrial hygiene practices should be maintained to minimize exposure. The compound's Material Safety Data Sheet provides detailed handling and storage guidelines, emphasizing protection from moisture and extreme temperatures to maintain product stability.

Analytical characterization of 2-chloro-4-hydroxybenzoic acid typically employs techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and melting point determination for identity verification. Modern quality control laboratories often utilize hyphenated techniques like LC-MS to ensure batch-to-batch consistency, particularly for pharmaceutical-grade material. These analytical methods help guarantee the compound meets the stringent specifications required for high-value applications.

Looking ahead, research opportunities for 2-chloro-4-hydroxybenzoic acid derivatives appear promising in several cutting-edge applications. Scientists are exploring its potential in materials science, particularly in the development of specialty polymers with unique thermal and mechanical properties. Additionally, the compound's structural features make it an interesting candidate for designing new organic electronic materials. As green chemistry principles continue to influence chemical development, we anticipate growing interest in catalytic processes for producing and transforming this versatile intermediate.

For researchers and industrial users seeking high purity 2-chloro-4-hydroxybenzoic acid, it's essential to source material from reputable suppliers with documented quality control processes. Technical specifications should be carefully reviewed to ensure the material meets application requirements, with particular attention to purity levels, particle size distribution (for powder forms), and packaging integrity. Many suppliers now offer customized solutions including different purity grades, particle sizes, and packaging options to meet specific research or production needs.

Environmental considerations for 2-chloro-4-hydroxybenzoic acid production and use have gained importance in recent years. While the compound itself shows moderate environmental persistence, manufacturers are implementing improved waste treatment processes and exploring greener synthetic routes. Life cycle assessment approaches are being applied to optimize the environmental footprint of production processes, reflecting the chemical industry's broader sustainability initiatives. These developments align with increasing regulatory focus on green chemistry principles across global markets.

In conclusion, 2-chloro-4-hydroxybenzoic acid (CAS No. 56363-84-9) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of functional groups offers numerous possibilities for chemical modification and derivative synthesis. As research continues to uncover new applications and improved production methods, this compound is likely to maintain its relevance in pharmaceutical, agrochemical, and specialty chemical markets. The growing emphasis on sustainable chemistry practices ensures that future developments will focus on optimizing both performance and environmental compatibility.